Cas no 89823-05-2 (1H-Imidazolium, 1-butyl-3-[(hexylthio)methyl]-, chloride)
![1H-Imidazolium, 1-butyl-3-[(hexylthio)methyl]-, chloride structure](https://www.kuujia.com/scimg/cas/89823-05-2x500.png)
89823-05-2 structure
Product name:1H-Imidazolium, 1-butyl-3-[(hexylthio)methyl]-, chloride
1H-Imidazolium, 1-butyl-3-[(hexylthio)methyl]-, chloride Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazolium, 1-butyl-3-[(hexylthio)methyl]-, chloride
- 1-butyl-3-(hexylsulfanylmethyl)-1,2-dihydroimidazol-1-ium,chloride
- DTXSID20755621
- 1-Butyl-3-[(hexylsulfanyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride
- 89823-05-2
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- Inchi: InChI=1S/C14H28N2S.ClH/c1-3-5-7-8-12-17-14-16-11-10-15(13-16)9-6-4-2;/h10-11H,3-9,12-14H2,1-2H3;1H
- InChI Key: ZCNQNDRIRAVBGJ-UHFFFAOYSA-N
- SMILES: CCCCCCSCN1C[NH+](C=C1)CCCC.[Cl-]
Computed Properties
- Exact Mass: 292.1739978g/mol
- Monoisotopic Mass: 292.1739978g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 206
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33Ų
1H-Imidazolium, 1-butyl-3-[(hexylthio)methyl]-, chloride Related Literature
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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3. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
89823-05-2 (1H-Imidazolium, 1-butyl-3-[(hexylthio)methyl]-, chloride) Related Products
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